Cas no 7598-36-9 ([1,1'-Bicyclohexyl]-4-carbothioamide,cis-)

• Product Name: [1,1'-Bicyclohexyl]-4-carbothioamide,cis-
• CAS No: 7598-36-9
• MF: C₁₃H₂₃NS
• MW: 225.393422365189
• CID: 575682
• PubChem ID: 4269331
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-4-carbothioamide,cis- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carbothioamide,cis-
• 4-cyclohexylcyclohexane-1-carbothioamide
• NSC-405081
• DTXSID20401414
• 7598-36-9
• NSC405081

• Inchi： 1S/C13H23NS/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-12H,1-9H2,(H2,14,15)
• InChI Key： BTFRWQZODWICBY-UHFFFAOYSA-N
• SMILES： S=C(C1CCC(CC1)C1CCCCC1)N

Computed Properties

• Exact Mass: 225.15529
• Monoisotopic Mass: 225.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02